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Compound of Interest

Compound Name:
2'-Deoxy-5-iodocytidine 5'-

(tetrahydrogen triphosphate)

Cat. No.: B1218735 Get Quote

An In-depth Technical Guide to the Physical Characteristics of 5-Iodo-dCTP This guide

provides a comprehensive overview of the core physical and chemical properties of 5-Iodo-2'-

deoxycytidine-5'-triphosphate (5-Iodo-dCTP), a modified nucleotide essential for various

applications in molecular biology and drug development. The information is tailored for

researchers, scientists, and professionals in the field, with a focus on quantitative data,

experimental context, and practical handling.

Core Physical and Chemical Properties
5-Iodo-dCTP is a halogenated analog of deoxycytidine triphosphate (dCTP), where an iodine

atom replaces the hydrogen at the 5th position of the pyrimidine ring. This modification

introduces unique properties that are leveraged in biochemical and cellular assays. The key

physical characteristics are summarized below.

Data Presentation: Quantitative Properties of 5-Iodo-
dCTP
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Property Value Reference(s)

Molecular Formula C₉H₁₅IN₃O₁₃P₃ (free acid) [1][2]

Molecular Weight 593.05 g/mol (free acid) [1][2]

Exact Mass 592.89 g/mol (free acid) [1][2]

CAS Number 31747-59-8 [1][2]

Appearance
Colorless to slightly yellow

solution in water
[1][2]

Purity
≥ 95% (as determined by

HPLC)
[1][2]

Concentration
Typically supplied as a 10 mM

- 11 mM solution
[1][2]

pH 7.5 ± 0.5 (in solution) [1][2]

Spectroscopic Properties
λmax: 293 nmε: 5.7 L mmol⁻¹

cm⁻¹ (at λmax, pH 7.5)
[1][2]

Storage Conditions Store at -20°C [1][2]

Shipping Conditions Shipped on gel packs [1][2]

Shelf Life
12 months from date of

delivery
[1][2]

Stability

Short-term exposure (up to 1

week cumulative) to ambient

temperature is possible. Stable

in alkaline solutions, but

undergoes degradation below

pH 8.

[1][2][3]

Logical Relationships of Properties
The following diagram illustrates the interconnectedness of the fundamental properties of 5-

Iodo-dCTP.
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Chemical Identity

Quantitative Measures

Physical & Spectroscopic Characteristics

Handling & Stability

Molecular Formula
(C₉H₁₅IN₃O₁₃P₃)

Molecular Weight
(593.05 g/mol)

Exact Mass
(592.89 g/mol)

Chemical Structure

CAS Number
(31747-59-8)

Spectroscopic Properties
(λmax = 293 nm)

determines

Chemical Stability

influences

Purity
(≥95%)

Storage
(-20°C)

influences

Appearance
(Colorless Solution)

Form
(Aqueous Solution)

Click to download full resolution via product page

Core properties of 5-Iodo-dCTP.

Experimental Protocols
The characterization of 5-Iodo-dCTP relies on standard analytical techniques in biochemistry

and organic chemistry. Below are generalized methodologies for key experiments cited in

product specifications.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1218735?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


HPLC is the standard method for assessing the purity of nucleotides like 5-Iodo-dCTP,

separating the triphosphate from its di- and monophosphate forms and other impurities.[1][2]

Objective: To quantify the percentage of 5-Iodo-dCTP relative to other species.

Methodology:

System: A biocompatible HPLC system, preferably with a metal-free or PEEK flowpath to

prevent interactions with phosphate groups, is recommended.[4]

Column: A reverse-phase C18 column or an ion-exchange column is typically used for

nucleotide separation.[5]

Mobile Phase: A gradient of a low-concentration ion-pairing agent (e.g., triethylammonium

acetate) in an aqueous buffer (e.g., Tris-HCl) and an organic solvent like acetonitrile is

common. Isocratic methods may also be developed.[5]

Detection: UV detector set to the maximum absorbance wavelength (λmax) of 5-Iodo-dCTP,

which is 293 nm.[1][2]

Procedure:

Prepare a standard solution of 5-Iodo-dCTP of known concentration.

Inject the standard to determine its retention time.

Inject the sample to be analyzed.

The area under the peak corresponding to 5-Iodo-dCTP is compared to the total area of all

peaks to calculate the purity percentage.

Determination of Spectroscopic Properties
UV-Vis spectrophotometry is used to determine the concentration and characteristic

absorbance spectrum of 5-Iodo-dCTP.

Objective: To determine the maximum absorbance wavelength (λmax) and the molar extinction

coefficient (ε).
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Methodology:

System: A calibrated UV-Vis spectrophotometer.

Solvent/Buffer: A buffer in which the compound is stable and that does not interfere with the

measurement, typically Tris-HCl at pH 7.5.[1][2]

Procedure:

Prepare a series of dilutions of a highly pure 5-Iodo-dCTP sample in the chosen buffer.

Measure the absorbance of each dilution across a wavelength scan (e.g., 220-350 nm) to

identify the λmax.

Measure the absorbance of each dilution at the determined λmax (293 nm).

Plot absorbance versus concentration. According to the Beer-Lambert law (A = εbc), the

slope of the resulting line will be the molar extinction coefficient (ε), given a path length (b)

of 1 cm.

Experimental Workflow: Incorporation of 5-Iodo-
dCTP in DNA Synthesis
5-Iodo-dCTP serves as a substrate for DNA polymerases and can be incorporated into DNA

during enzymatic synthesis, such as in Polymerase Chain Reaction (PCR). This workflow is

fundamental to its application in research.

The diagram below outlines the typical workflow for a PCR experiment designed to incorporate

5-Iodo-dCTP into a DNA amplicon.

Workflow for PCR-based incorporation of 5-Iodo-dCTP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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